![molecular formula C18H22N2O4 B5606543 5-isopropyl-N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]isoxazole-3-carboxamide](/img/structure/B5606543.png)
5-isopropyl-N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]isoxazole-3-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of structurally similar compounds involves multiple steps, including etherification, oximation, and Beckmann rearrangement. For example, the synthesis of 5,6-dimethoxy-N-[(R)-4-methoxy-2-(prop-1-en-2-yl)-2,3-dihydrobenzofuran-5-yl]-1,1a,2,7b-tetrahydrocyclopropa[c]chromene-7b-carboxamide was achieved through such processes, starting from rotenone and dimethyloxosulphonium methylide, demonstrating the complexity and the multi-step nature of synthesizing such compounds (Chen et al., 2012).
Molecular Structure Analysis
The molecular structure of related compounds has been elucidated using techniques like X-ray single crystal diffraction analysis, which provides detailed insights into their crystallography, confirming the intricacies of their molecular geometry. For instance, the study by Chen et al. on similar compounds reveals the detailed crystallographic parameters, showcasing the depth of analysis required to understand such molecules (Chen et al., 2012).
Chemical Reactions and Properties
The compound's reactivity and interaction with other chemical entities can be complex, involving mechanisms like the Beckmann rearrangement and etherification. This is indicative of the compound's potential for diverse chemical transformations and its utility in synthesizing other complex molecules.
Physical Properties Analysis
The physical properties of such compounds, including solubility, melting point, and stability, are crucial for their application in different fields. While specific data on this compound may not be readily available, similar compounds' physical properties have been studied extensively, providing a basis for understanding the behavior of such molecules under various conditions.
Chemical Properties Analysis
The chemical properties, including reactivity towards different reagents, stability under various chemical conditions, and potential for forming derivatives, are central to the compound's applicability in synthesis and drug development. For example, the synthesis of related compounds involves careful manipulation of reactivity to achieve the desired molecular architecture, illustrating the complex chemical properties of such molecules.
References
properties
IUPAC Name |
N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-5-propan-2-yl-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O4/c1-11(2)16-8-15(20-24-16)18(21)19-9-12-6-13-4-5-14(22-3)7-17(13)23-10-12/h4-5,7-8,11-12H,6,9-10H2,1-3H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZZBNFRWJZJZOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=NO1)C(=O)NCC2CC3=C(C=C(C=C3)OC)OC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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